Cas no 415702-06-6 ([1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol)

• Product Name: [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol
• CAS No: 415702-06-6
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2166359
• PubChem ID: 24048229
• Update Time: 2025-05-20

[1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol
• Oprea1_149764
• 415702-06-6
• DB-237130
• [1-[(3-chlorophenyl)methyl]piperidin-2-yl]methanol
• (1-(3-Chlorobenzyl)piperidin-2-yl)methanol
• AKOS009060700

• MDL： MFCD00978001
• Inchi： 1S/C13H18ClNO/c14-12-5-3-4-11(8-12)9-15-7-2-1-6-13(15)10-16/h3-5,8,13,16H,1-2,6-7,9-10H2
• InChI Key： JLYNMEAUJQGQJV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCCCC1CO

Computed Properties

• Exact Mass: 239.1076919Da
• Monoisotopic Mass: 239.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Additional information on [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol

Introduction to [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol (CAS No. 415702-06-6)

[1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol, identified by the CAS registry number 415702-06-6, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their versatile applications in drug discovery and development. The molecule's structure features a piperidine ring substituted with a 3-chlorobenzyl group at the 1-position and a hydroxymethyl group at the 2-position, making it a valuable compound for exploring its potential in various chemical and biological contexts.

The synthesis of [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for studying its stereochemical properties and biological activities. Researchers have employed various catalysts, such as palladium complexes and chiral ligands, to achieve high yields and enantioselectivity in its synthesis. These methods not only enhance the compound's purity but also pave the way for its application in chiral drug design.

One of the most promising areas of research involving [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol is its potential as a building block in medicinal chemistry. The compound's structure provides multiple sites for functionalization, allowing chemists to modify its properties for specific therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that the compound could serve as a lead molecule for developing novel treatments for Alzheimer's disease and related conditions.

In addition to its enzymatic inhibition potential, [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol has been investigated for its antioxidant properties. Recent studies have demonstrated that certain derivatives of this compound can scavenge free radicals effectively, making them candidates for use in antioxidant therapies or as additives in cosmetic products to combat oxidative stress. The presence of the hydroxymethyl group and the electron-withdrawing chlorine atom in the benzene ring contribute to the compound's redox activity, which is essential for these applications.

The pharmacokinetic profile of [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol has also been a focal point of recent research. Studies conducted in preclinical models have revealed that the compound exhibits moderate bioavailability and favorable distribution characteristics. These properties are critical for its potential use as an orally administered drug. Furthermore, investigations into its metabolic pathways have identified key enzymes responsible for its biotransformation, providing insights into optimizing its stability and efficacy in vivo.

Another intriguing aspect of this compound is its role in chemical biology. Researchers have utilized [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol as a probe to study protein-ligand interactions. By incorporating fluorescent or radioactive labels into the molecule, scientists can track its binding behavior to specific receptors or enzymes with high precision. This approach has been instrumental in understanding the molecular mechanisms underlying various biological processes and diseases.

The environmental impact of synthesizing and using [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol has also been considered in recent studies. Green chemistry principles have been applied to develop more sustainable synthesis routes, reducing waste generation and minimizing the use of hazardous reagents. For example, catalytic hydrogenation methods using renewable feedstocks have been explored as alternatives to traditional reduction techniques. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, [1-(3-Chloro-benzyl)-piperidin-2-yl]-methanol (CAS No. 415702-06-6) is a multifaceted organic compound with significant potential across diverse fields of science and technology. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological research, positions it as a valuable tool for drug discovery, material science, and environmental sustainability. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in shaping future innovations across these disciplines.